O-O-Dibenzyl-(-)-actinonin
O-O-Dibenzyl-(-)-actinonin
Brand Name:
Vulcanchem
CAS No.:
460754-33-0
VCID:
VC20782733
InChI:
InChI=1S/C33H47N3O5/c1-4-5-8-18-28(21-30(37)35-41-23-27-16-11-7-12-17-27)32(38)34-31(25(2)3)33(39)36-20-13-19-29(36)24-40-22-26-14-9-6-10-15-26/h6-7,9-12,14-17,25,28-29,31H,4-5,8,13,18-24H2,1-3H3,(H,34,38)(H,35,37)/t28-,29+,31+/m1/s1
SMILES:
CCCCCC(CC(=O)NOCC1=CC=CC=C1)C(=O)NC(C(C)C)C(=O)N2CCCC2COCC3=CC=CC=C3
Molecular Formula:
C33H47N3O5
Molecular Weight:
565.7 g/mol
O-O-Dibenzyl-(-)-actinonin
CAS No.: 460754-33-0
Cat. No.: VC20782733
Molecular Formula: C33H47N3O5
Molecular Weight: 565.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 460754-33-0 |
|---|---|
| Molecular Formula | C33H47N3O5 |
| Molecular Weight | 565.7 g/mol |
| IUPAC Name | (2R)-N-[(2S)-3-methyl-1-oxo-1-[(2S)-2-(phenylmethoxymethyl)pyrrolidin-1-yl]butan-2-yl]-2-pentyl-N'-phenylmethoxybutanediamide |
| Standard InChI | InChI=1S/C33H47N3O5/c1-4-5-8-18-28(21-30(37)35-41-23-27-16-11-7-12-17-27)32(38)34-31(25(2)3)33(39)36-20-13-19-29(36)24-40-22-26-14-9-6-10-15-26/h6-7,9-12,14-17,25,28-29,31H,4-5,8,13,18-24H2,1-3H3,(H,34,38)(H,35,37)/t28-,29+,31+/m1/s1 |
| Standard InChI Key | UAKVQDJESYHMIP-HZFRXHCASA-N |
| Isomeric SMILES | CCCCC[C@H](CC(=O)NOCC1=CC=CC=C1)C(=O)N[C@@H](C(C)C)C(=O)N2CCC[C@H]2COCC3=CC=CC=C3 |
| SMILES | CCCCCC(CC(=O)NOCC1=CC=CC=C1)C(=O)NC(C(C)C)C(=O)N2CCCC2COCC3=CC=CC=C3 |
| Canonical SMILES | CCCCCC(CC(=O)NOCC1=CC=CC=C1)C(=O)NC(C(C)C)C(=O)N2CCCC2COCC3=CC=CC=C3 |
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